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Compound of Interest

Compound Name: Chromocene

Cat. No.: B072048 Get Quote

Introduction: Chromocene, with the chemical formula [Cr(C₅H₅)₂], is an organochromium

compound belonging to the metallocene family.[1] Structurally, it features a chromium atom

"sandwiched" between two parallel cyclopentadienyl (Cp) rings.[1] This paramagnetic, 16-

valence electron complex is a highly reactive and reducing agent, making it a valuable

precursor in organometallic synthesis and catalysis.[1] For researchers, scientists, and

professionals in drug development, understanding the physical properties of chromocene,

particularly its solubility and sublimation characteristics, is critical for its purification, handling,

and application.

This technical guide provides an in-depth overview of the solubility and sublimation of

chromocene, complete with quantitative data, detailed experimental protocols for its

determination and purification, and process visualizations.

Core Physical and Chemical Properties
Chromocene presents as dark red, crystalline solids that are highly sensitive to air and

moisture.[1] Due to its reactivity, all handling and storage should be conducted under an inert

atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.[2]
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Property Value Reference(s)

Chemical Formula C₁₀H₁₀Cr [1]

Molar Mass 182.186 g·mol⁻¹ [1]

Appearance Dark red / scarlet crystals [1][2]

Melting Point 168 to 170 °C (334 to 338 °F) [1][2]

Density 1.43 g/cm³ [1]

Hazards
Pyrophoric, Air & Moisture

Sensitive
[1][2]

Solubility Profile of Chromocene
The solubility of chromocene is governed by the "like dissolves like" principle. As a non-polar

molecule with a dipole moment of 0 D, it exhibits good solubility in non-polar organic solvents

and is insoluble in polar solvents like water.[1]
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Caption: Logical relationship of chromocene solubility based on solvent polarity.

Qualitative Solubility Data
While specific quantitative solubility data for chromocene is not widely published, its qualitative

behavior in various solvents has been established through its synthesis and reactivity studies.

Solvent Type Examples Solubility Behavior Reference(s)

Non-Polar Aromatic Toluene, Benzene Soluble [3]

Non-Polar Aliphatic Hexane, Pentane Soluble [3]

Ethers
Tetrahydrofuran

(THF), Diethyl Ether
Soluble [1][3]

Polar Protic Water, Alcohols Insoluble (Reacts) [1][2][4]

Halogenated Dichloromethane Soluble [3]

Reactive

Carbon tetrachloride

(CCl₄), Carbon

disulfide (CS₂)

Decomposes [2]

Experimental Protocol: Quantitative Solubility
Determination
This protocol outlines a method for determining the quantitative solubility of chromocene in a

given solvent under an inert atmosphere.

Objective: To determine the concentration of a saturated solution of chromocene in a specific

solvent at a controlled temperature.

Materials:

Chromocene, purified by sublimation

Anhydrous, degassed solvent of choice (e.g., toluene)
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Glovebox or Schlenk line with an inert atmosphere (Argon or Nitrogen)

Temperature-controlled shaker or stirring plate with oil bath

Gastight syringes and filters (0.2 μm PTFE)

Volumetric flasks and analytical balance

UV-Vis Spectrophotometer

Methodology:

Preparation (In Glovebox):

Add an excess of crystalline chromocene to a known volume of the degassed solvent in a

sealed vial. "Excess" means enough solid remains undissolved to ensure saturation.

Prepare a set of standards by dissolving known masses of chromocene in the solvent

using volumetric flasks to create a calibration curve.

Equilibration:

Place the sealed vial in a temperature-controlled shaker or on a stir plate within a

temperature-controlled bath.

Allow the mixture to equilibrate for a minimum of 24 hours to ensure saturation is reached.

Maintain constant temperature and agitation.

Sample Extraction:

After equilibration, cease agitation and allow the undissolved solid to settle completely.

Carefully draw a known volume of the supernatant (the clear, saturated solution) into a

gastight syringe fitted with a 0.2 μm filter. This step is critical to exclude any solid particles.

Analysis:
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Dilute the filtered sample with a known volume of solvent to a concentration that falls

within the linear range of the UV-Vis calibration curve.

Measure the absorbance of the diluted sample and the standard solutions at the λ_max for

chromocene.

Calculation:

Using the calibration curve, determine the concentration of the diluted sample.

Calculate the original concentration of the saturated solution, accounting for the dilution

factor. The result is the solubility, typically expressed in g/L or mol/L.
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Caption: Experimental workflow for determining chromocene solubility.
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Sublimation of Chromocene
Sublimation is the transition of a substance directly from the solid to the gas phase, without

passing through the liquid phase. For chromocene, it is the most effective method of

purification, yielding high-purity, pyrophoric red crystals.[2]

Quantitative Sublimation Data
The sublimation of chromocene is readily achieved under vacuum at moderately elevated

temperatures.

Parameter Value Reference(s)

Initial Sublimation 50 °C at 0.1 mmHg [2]

Resublimation (for higher

purity)
75-90 °C at 0.1 mmHg [2]

Sublimation Temperature

Range

167 to 194 °F (~75 to 90 °C)

under vacuum
[4]

Experimental Protocol: Sublimation Purification
This protocol describes the purification of crude chromocene using a vacuum sublimation

apparatus. All glassware must be rigorously dried before use.

Materials:

Crude chromocene

Sublimation apparatus (with cold finger)

High-vacuum pump and Schlenk line

Heating mantle or oil bath

Inert gas source (Argon or Nitrogen)

Methodology:
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Apparatus Assembly:

In a glovebox, load the crude chromocene into the bottom of the sublimation apparatus.

Lightly grease the joints and assemble the apparatus, including the cold finger.

Remove the sealed apparatus from the glovebox and connect it to a Schlenk line.

Evacuation:

Slowly and carefully evacuate the sublimation apparatus using the high-vacuum pump. A

pressure of ~0.1 mmHg or lower is desired.

Sublimation Process:

Once a stable vacuum is achieved, begin circulating coolant (e.g., cold water) through the

cold finger.

Gently heat the bottom of the apparatus using a heating mantle or oil bath to the desired

sublimation temperature (e.g., 50-80 °C).

Crude chromocene will sublime from the bottom and deposit as pure crystals on the cold

surface of the finger.

Isolation:

Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature while still under vacuum.

Turn off the coolant flow to the cold finger.

Slowly and carefully backfill the apparatus with an inert gas (e.g., argon).

Quickly transfer the apparatus into a glovebox.

Collection:

Inside the glovebox, carefully disassemble the apparatus.
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Scrape the purified chromocene crystals from the cold finger onto a pre-weighed

container for storage.

Load crude Chromocene
into sublimator in glovebox

Assemble apparatus and
connect to Schlenk line

Evacuate apparatus
to high vacuum (<0.1 mmHg)

Start coolant flow
in cold finger

Heat bottom of apparatus
to 50-80 °C

Collect sublimed crystals
on cold finger

Cool apparatus to RT
under vacuum

Backfill with inert gas

Transfer to glovebox
and scrape crystals
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Caption: Workflow for the vacuum sublimation of chromocene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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